(diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine

• IUPAC Name: N-[(1-methylbenzimidazol-2-yl)methyl]-1,1-diphenylmethanamine
• InChI: InChI=1S/C22H21N3/c1-25-20-15-9-8-14-19(20)24-21(25)16-23-22(17-10-4-2-5-11-17)18-12-6-3-7-13-18/h2-15,22-23H,16H2,1H3
• InChI Key: HUKYEIDUCACTTD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CNC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H21N3
• Molecular Weight: 327.4 g/mol

Description

(Diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine, also known as DIBAL-H, is a reducing agent commonly used in organic chemistry. It is a colorless liquid with a pungent odor and is highly reactive. DIBAL-H is widely used in the synthesis of organic compounds due to its ability to reduce carbonyl compounds to alcohols.

Mechanism of Action

(diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine is a strong reducing agent that reacts with carbonyl compounds by adding a hydride ion to the carbonyl carbon, resulting in the formation of an alkoxide intermediate. This intermediate then reacts with another molecule of (diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine to form the corresponding alcohol.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of (diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine. However, it is known to be highly reactive and can cause severe burns upon contact with skin or eyes. It is also toxic if ingested or inhaled and can cause respiratory distress.

Advantages and Limitations for Lab Experiments

(diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine is a versatile reducing agent that can be used in a wide range of organic chemistry reactions. It is also relatively easy to handle and store. However, it is highly reactive and requires careful handling to avoid accidents. Additionally, (diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine is expensive and not readily available in large quantities.

Future Directions

There are several future directions for research involving (diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine. One potential area of research is the development of new and more efficient methods for synthesizing (diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine. Another area of research is the investigation of the mechanism of action of (diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine in organic chemistry reactions. Additionally, there is a need for further research on the toxicity and safety of (diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine, especially in terms of its environmental impact.

Synthesis Methods

(diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine is synthesized by reacting lithium aluminum hydride with diphenylmethane in the presence of a catalyst. The resulting compound is then reacted with 1-methyl-1H-benzimidazole to yield the final product.

Scientific Research Applications

(diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine has various applications in scientific research, especially in organic chemistry. It is commonly used in the synthesis of complex organic compounds, such as natural products, pharmaceuticals, and agrochemicals. (diphenylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine is also used in the reduction of esters, amides, and nitriles to aldehydes, amines, and primary amines, respectively.